Cas no 2137599-39-2 (1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2137599-39-2
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 6360648
• PubChem ID: 165474795
• Update Time: 2025-10-24

1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128696
• 2137599-39-2

• Inchi： 1S/C8H12N6/c1-3-14-7(8(9)11-12-14)6-4-5-10-13(6)2/h4-5H,3,9H2,1-2H3
• InChI Key： GLRPTGILVJBNLE-UHFFFAOYSA-N
• SMILES： N1(CC)C(=C(N)N=N1)C1=CC=NN1C

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Chemical Compound CAS No. 2137599-39-2: 1-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

The compound CAS No. 2137599-39-2, also known as 1-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied for their potential applications in drug discovery and materials science. The molecule's structure incorporates a triazole ring system, a pyrazole moiety, and an ethyl group, making it a versatile scaffold for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of triazole-based compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate protein-protein interactions. The presence of the pyrazole ring in this compound adds further complexity and functionality, as pyrazoles are known for their stability and ability to participate in hydrogen bonding. This combination of structural features makes CAS No. 2137599-39-2 a promising candidate for exploring novel therapeutic agents.

The synthesis of 1-Ethyl-5-(1-methyl-pyrazolyl)-triazolamine involves a multi-step process that typically includes the formation of the triazole ring via click chemistry or other coupling reactions. The incorporation of the ethyl group and the pyrazole moiety requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways to optimize the production of this compound, with a focus on scalability and cost-effectiveness.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as a building block for more complex molecules in drug design has been documented in numerous scientific journals. The compound's stability under physiological conditions makes it particularly suitable for pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No. 2137599-39-2 with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound in the development of new drugs targeting these receptors.

The toxicological profile of 1-Ethyl-pyrazolo-triazolamine is another area of active research. Preliminary studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for its potential use in pharmaceutical applications. However, further investigations are required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, CAS No. 2137599-39-2 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and promising biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine.